Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate

• IUPAC Name: methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate
• InChI: InChI=1S/C24H30O7/c1-21-7-4-12(25)10-14(21)19(27)17(20(28)29-3)18-13-5-8-23(9-6-16(26)31-23)22(13,2)11-15-24(18,21)30-15/h10,13,15,17-19,27H,4-9,11H2,1-3H3
• InChI Key: DDHQRXOAZNEFKY-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(=O)C=C1C(C(C3C24C(O4)CC5(C3CCC56CCC(=O)O6)C)C(=O)OC)O
• Molecular Formula: C24H30O7
• Molecular Weight: 430.5 g/mol

Description

Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate is a metabolite of Eplerenone, a drug commonly used to treat high blood pressure and heart failure. The compound has the molecular formula C24H30O7 and a molecular weight of 430.49 g/mol . It is known for its role in enzyme regulation as an agonist and antagonist .

Preparation Methods

The synthesis of Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate involves several steps, starting from Eplerenone. The process typically includes hydroxylation at the 6beta position. Specific synthetic routes and reaction conditions are proprietary and may vary among different manufacturers. Industrial production methods often involve the use of advanced organic synthesis techniques to ensure high purity and yield .

Chemical Reactions Analysis

Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially in the presence of strong nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a reference standard in analytical chemistry for the quantification and identification of Eplerenone metabolites.

Biology: The compound is studied for its effects on enzyme activity and regulation.

Medicine: Research focuses on its potential therapeutic effects and safety profile in treating conditions like high blood pressure and heart failure.

Industry: It is used in the development of new pharmaceuticals and in quality control processes

Mechanism of Action

Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate exerts its effects by binding to the mineralocorticoid receptor, thereby blocking the binding of aldosterone. This action is part of the renin-angiotensin-aldosterone system, which plays a crucial role in regulating blood pressure and fluid balance. By inhibiting aldosterone, the compound helps reduce blood pressure and prevent cardiovascular damage .

Comparison with Similar Compounds

Methyl 8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate is structurally similar to other aldosterone antagonists like Spironolactone and Eplerenone. it has unique properties that make it a valuable research tool:

Spironolactone: While both compounds block aldosterone, Spironolactone has a broader range of hormonal effects due to its interaction with androgen and progesterone receptors.

Eplerenone: This compound is a metabolite of Eplerenone and shares its selective binding to the mineralocorticoid receptor but with different pharmacokinetic properties.